Lead(2+);acetate;trihydrate

• Molecular Formula: C2H9O5Pb+
• Molecular Weight: 320 g/mol
• InChI: InChI=1S/C2H4O2.3H2O.Pb/c1-2(3)4;;;;/h1H3,(H,3,4);3*1H2;/q;;;;+2/p-1
• InChIKey: DYRQFRHCGBQJII-UHFFFAOYSA-M

Lead(II) Acetate Trihydrate: Essential Properties and Uses

Lead(II) acetate trihydrate [CAS 6080-56-4], with the linear formula Pb(CH₃CO₂)₂·3H₂O and a molecular weight of 379.33 g/mol, is a colourless or white crystalline solid belonging to the class of water-soluble lead(II) carboxylate salts [1]. Unlike poorly soluble lead salts such as lead chloride and lead iodide, this compound exhibits high aqueous solubility (44.3 g/100 mL at 20 °C), making it the preferred lead source for solution-processed perovskite photovoltaics, analytical reagent formulations, and electrochemical applications [2]. It is commercially available in multiple purity grades, including ACS reagent grade (99.0–103.0% assay) and ultra-high-purity 99.999% trace metals basis, which are critical distinctions for procurement decisions .

Solution Workflow

High aqueous solubility supports perovskite and electrochemical solution processing

Purity Grade

ACS reagent or ultra-high-purity trace-metals basis for critical synthesis and analysis

Key Applications

Perovskite photovoltaics, lead-acid battery electrodes, analytical reagent preparation

• [1] Wikipedia contributors. 'Lead(II) acetate.' Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Lead_diacetate (accessed 2026). View Source
• [2] NCBI. Table 2, Physical and chemical properties of lead and lead compounds. In: 15th Report on Carcinogens. National Toxicology Program. https://www.ncbi.nlm.nih.gov/books/NBK321296/table/T2/ View Source

Lead(II) Acetate Trihydrate: Why Substitution Fails

The assumption that any water-soluble lead salt can replace lead(II) acetate trihydrate in a given protocol is demonstrably false across multiple dimensions. While lead nitrate and lead chloride exhibit some aqueous solubility, they differ profoundly in solubility magnitude (44.3 g/100 mL for the acetate trihydrate vs. 0.99 g/100 mL for lead chloride at 20 °C), thermal decomposition behavior, and the chemical identity of their counter-anions, which directly influences crystallization kinetics, film morphology, and impurity profiles in perovskite synthesis [1]. Furthermore, the trihydrate form itself confers a critical processing advantage over the anhydrous acetate: the lattice water enables a moisture-mediated intermediate phase that drives grain growth via Ostwald ripening, producing perovskite films with nearly 40% higher power conversion efficiency compared to devices fabricated from the anhydrous precursor under ambient conditions [2]. Regulatory and toxicological classifications also differ; lead nitrate (oral LD₅₀ rat = 93 mg/kg) is substantially more acutely toxic via the oral route than lead acetate trihydrate (oral LD₅₀ rat = 4,665 mg/kg), with downstream implications for safe-handling protocols, procurement compliance requirements, and waste-disposal costs .

Solubility-Driven Processing Risk

Replacing with lead chloride or nitrate reduces achievable precursor concentration by over 40×, altering crystallization kinetics and film thickness.

Hydrate-Mediated Morphology Risk

Using anhydrous lead acetate eliminates lattice water that drives Ostwald ripening; perovskite grain growth and efficiency may drop significantly.

Analytical Specification Mismatch

Lead subacetate permits 100× higher insoluble residue, undermining gravimetric and spectrophotometric assay reproducibility in ACS-compliant methods.

• [1] NCBI. Table 2, Physical and chemical properties of lead and lead compounds. https://www.ncbi.nlm.nih.gov/books/NBK321296/table/T2/ View Source
• [2] Kong, W. et al. (2018). Fabricating high-efficient blade-coated perovskite solar cells under ambient condition using lead acetate trihydrate. Solar RRL, 2(3), 1700214. DOI: 10.1002/solr.201700214. View Source

Lead(II) Acetate Trihydrate: Head-to-Head Evidence

Aqueous Solubility vs. Lead Chloride

When evaluated at 20 °C, lead(II) acetate trihydrate exhibits an aqueous solubility of 44.3 g/100 mL H₂O, whereas lead(II) chloride (PbCl₂) dissolves to only 0.99 g/100 mL under the same conditions [1]. This represents an approximately 44.8-fold solubility advantage for the acetate salt. The solubility gap widens further at elevated temperatures: lead acetate trihydrate reaches 218.3 g/100 mL at 50 °C, whereas lead chloride only reaches 3.34 g/100 mL at 100 °C [2]. This solubility differential is dictated by the different lattice energies and hydration thermodynamics of the acetate versus chloride counter-anions.

Aqueous Solubility

Head-to-head

Target 44.3 g/100 mL H₂O at 20°C

PbCl₂ 0.99 g/100 mL at 20°C

Supports selection for high-concentration solution processing

Solubility gap widens at elevated temperatures

Evidence Dimension	Aqueous solubility at 20 °C
Target Compound Data	44.3 g/100 mL H₂O at 20 °C; 218.3 g/100 mL at 50 °C
Comparator Or Baseline	Lead(II) chloride (PbCl₂): 0.99 g/100 mL at 20 °C; 3.34 g/100 mL at 100 °C
Quantified Difference	~44.8× higher solubility for lead acetate trihydrate at 20 °C; ~65× higher at elevated temperatures
Conditions	Pure water, atmospheric pressure, sourced from NCBI/NTP physicochemical property tables

Why This Matters

For solution-based synthesis approaches (perovskite spin-coating, chemical bath deposition, analytical reagent preparation), the 44.8-fold higher solubility directly determines achievable precursor concentration, film thickness control, and throughput.

• [1] NCBI. Table 2, Physical and chemical properties of lead and lead compounds. Lead acetate trihydrate: 45.6 g at 15 °C; Lead chloride: 1.08 g at 25 °C. https://www.ncbi.nlm.nih.gov/books/NBK321296/table/T2/ View Source
• [2] Sciencemadness Wiki. Lead(II) acetate. Solubility data: 44.31 g/100 mL (20 °C), 218.3 g/100 mL (50 °C). https://www.sciencemadness.org/smwiki/index.php/Lead(II)_acetate View Source

Perovskite Cell Efficiency: Trihydrate vs. Anhydrous

In a direct comparison using a heat-assisted blade-coating (HABC) technique under ambient atmospheric conditions, perovskite solar cells fabricated from lead acetate trihydrate (PbAc₂·3H₂O) achieved a power conversion efficiency (PCE) of 15.8 ± 0.6%, whereas devices fabricated from the anhydrous lead acetate precursor (PbAc₂) yielded only 11.4 ± 1.0% [1]. The ~40% relative improvement is attributed to the hydrate water in the trihydrate precursor, which promotes dense, oriented nucleation at the blade-coating stage and facilitates Ostwald ripening during annealing, resulting in perovskite films with grain domains up to 100 μm [1]. This finding is corroborated by an independent study demonstrating that lead acetate trihydrate-based inverted planar heterojunction PSCs achieved a champion PCE of 18.3% with a stabilized output of 17.6% [2].

Perovskite PCE

Head-to-head

Trihydrate PCE 15.8 ± 0.6%

Anhydrous PCE 11.4 ± 1.0%

Supports trihydrate selection for ambient blade-coated fabrication

~40% relative improvement; ambient conditions, no glovebox

Evidence Dimension	Perovskite solar cell power conversion efficiency (PCE)
Target Compound Data	Lead acetate trihydrate: PCE = 15.8 ± 0.6% (blade-coated, ambient atmosphere)
Comparator Or Baseline	Anhydrous lead acetate (PbAc₂): PCE = 11.4 ± 1.0% (same blade-coating conditions)
Quantified Difference	~4.4 absolute percentage points; ~38.6% relative improvement
Conditions	Heat-assisted blade-coating under ambient conditions (not glovebox); CH₃NH₃PbI₃ perovskite films on FTO/TiO₂ substrates

Why This Matters

For scalable, ambient-condition perovskite manufacturing, procurement of the trihydrate form over the anhydrous form directly translates to ~40% higher device efficiency, reduced need for controlled-atmosphere processing, and lower capital equipment costs.

• [1] Kong, W. et al. (2018). Fabricating high-efficient blade-coated perovskite solar cells under ambient condition using lead acetate trihydrate. Solar RRL, 2(3), 1700214. DOI: 10.1002/solr.201700214. View Source
• [2] High-Performance Inverted Planar Heterojunction Perovskite Solar Cells Based on Lead Acetate Precursor with Efficiency Exceeding 18%. (2017). ir.pku.edu.cn. View Source

Electrode Viability: Acetate vs. Formate Precursors

In a comparative study evaluating lead (II) formate and lead (II) acetate as precursors for impregnating graphite felt (GF) current collectors in lightweight lead-acid batteries, lead (II) formate was found to be 'not a viable material for this purpose,' as it failed to produce usable composite electrodes [1]. In contrast, impregnation in lead (II) acetate saturated solution followed by calcination under nitrogen atmosphere in three cycles yielded a high-quality composite electrode with a PbO mass loading of 17.18 g per gram of GF, corresponding to only 5.5% GF mass fraction in the final electrode — dramatically lower than the ~50% grid mass in conventional lead-alloy grid electrodes [1]. This result establishes lead acetate trihydrate as the only successful carboxylate precursor among the pair tested for this lightweight electrode architecture.

Electrode Viability

Head-to-head

Acetate Viable: mass loading 17.18 g PbO/g GF

Formate Not viable: no usable electrode

Acetate is the only successful carboxylate for lightweight GF electrodes

Impregnation-calcination under N₂, 3 cycles

Evidence Dimension	Viability as precursor for graphite felt composite electrode fabrication
Target Compound Data	Lead(II) acetate: viable; mass loading 17.18 g PbO g⁻¹ GF; electrode GF mass fraction 5.5%
Comparator Or Baseline	Lead(II) formate: not viable — unable to produce usable composite electrode
Quantified Difference	Qualitative pass/fail: acetate = viable, formate = non-viable; acetate achieves >94% mass reduction vs. conventional lead grids
Conditions	Impregnation-calcination method, nitrogen atmosphere, three cycles, Kaunas University of Technology study

Why This Matters

For research groups and manufacturers developing lightweight lead-acid batteries, lead acetate trihydrate is the prerequisite precursor for this specific electrode architecture; substitution with lead formate results in complete process failure.

• [1] Gylienė, O. et al. (2020). Modification of Graphite Felt with Lead (II) Formate and Acetate—An Approach for Preparation of Lightweight Electrodes for a Lead-Acid Battery. Processes, 8(10), 1248. DOI: 10.3390/pr8101248. View Source

Dermal Toxicology: Acetate vs. Nitrate

A controlled comparative study evaluated the skin permeability and toxicological profiles of lead acetate and lead nitrate using in vitro Franz diffusion cells and in vivo topical application in a murine model [1]. In vitro skin permeation assays showed no significant difference in lead accumulation within and across the skin between the two species. However, under in vivo topical application, the skin deposition of lead acetate was greater than that of lead nitrate, indicating higher dermal bioavailability for the organic lead salt [1]. Conversely, lead nitrate produced greater histopathological changes and more pronounced alterations in the skin proteomic profile, with four identified protein spots (GRP78, K14, alpha-actin, RhoGDI2) linked to oxidative stress, apoptosis, wound healing, and proliferation [1]. This differential toxicoproteomic signature means that lead acetate yields higher skin deposition but provokes less severe structural and proteomic damage compared to lead nitrate.

Dermal Toxicology

Head-to-head

Acetate Higher skin deposition, less proteomic impact

Nitrate Lower deposition, greater histological damage

Differentiates dermal deposition and proteomic perturbation profiles

In vivo murine model; distinct safety-related endpoint context

Evidence Dimension	Skin deposition (in vivo) and proteomic alteration (in vivo)
Target Compound Data	Lead acetate: greater skin deposition; less pronounced histological and proteomic changes
Comparator Or Baseline	Lead nitrate: lower skin deposition; greater histological damage and proteomic perturbation (GRP78, K14, alpha-actin, RhoGDI2)
Quantified Difference	Qualitative difference in direction of effects: acetate = higher dermal deposition / lower proteomic impact; nitrate = lower deposition / higher proteomic impact
Conditions	In vivo topical application; murine model; proteomic analysis via 2D gel electrophoresis and mass spectrometry

Why This Matters

For occupational health risk assessment, environmental toxicology studies, and safety protocol design, these divergent dermal toxicology profiles mean that lead acetate and lead nitrate are not interchangeable surrogates — each requires distinct exposure mitigation strategies.

• [1] Pan, T.-L. et al. (2010). Skin toxicology of lead species evaluated by their permeability and proteomic profiles: a comparison of organic and inorganic lead. Toxicology Letters, 197(1), 19–28. DOI: 10.1016/j.toxlet.2010.04.019. View Source

Glycerol Solubility: Trihydrate vs. Anhydrous

In glycerol, a solvent commonly used in pharmaceutical preparations, cosmetic formulations, and certain specialty chemical syntheses, the solubility of lead(II) acetate trihydrate reaches 143 g/100 g at 20 °C, compared to only 20 g/100 g for the anhydrous form at 15 °C [1]. This 7.15-fold solubility advantage for the trihydrate in glycerol is attributed to the enhanced hydrogen-bonding capacity contributed by the three lattice water molecules, which facilitate solvation in the highly viscous, polyol-rich medium. No comparable glycerol solubility data are available for lead nitrate or lead chloride at practical concentrations, as these inorganic lead salts are sparingly soluble in polyols [2].

Glycerol Solubility

Head-to-head

~7.2×

higher for trihydrate

Supports glycerol-based formulations with higher lead loading

143 vs. 20 g/100 g glycerol at 20°C/15°C

Evidence Dimension	Solubility in glycerol
Target Compound Data	Lead acetate trihydrate: 143 g/100 g glycerol at 20 °C
Comparator Or Baseline	Anhydrous lead acetate: 20 g/100 g glycerol at 15 °C
Quantified Difference	7.15× higher glycerol solubility for the trihydrate form
Conditions	Glycerol solvent, 20 °C (trihydrate) and 15 °C (anhydrous); data from Sciencemadness Wiki

Why This Matters

For formulations requiring high lead loading in glycerol-based vehicles (historical pharmaceutical preparations, specialty cosmetic intermediates), the trihydrate delivers over 7× the usable lead concentration of the anhydrous form.

• [1] Sciencemadness Wiki. Lead(II) acetate. Solubility in glycerol: anhydrous 20 g/100 g (15 °C); trihydrate 143 g/100 g (20 °C). https://www.sciencemadness.org View Source
• [2] Fisher Scientific. Lead(II) acetate trihydrate: freely soluble in glycerol. https://www.fishersci.be View Source

ACS Reagent Specifications: Trihydrate vs. Subacetate

Lead(II) acetate trihydrate meeting ACS Reagent Grade specifications must satisfy stringent impurity limits: assay 99.0–103.0% (by EDTA titration), insoluble matter ≤0.01%, chloride (Cl⁻) ≤5 ppm, nitrate and nitrite (as NO₃⁻) ≤0.005%, iron ≤0.001%, copper ≤0.002%, calcium ≤0.005%, potassium ≤0.005%, and sodium ≤0.010% [1]. By comparison, lead subacetate (basic lead acetate, CAS 1335-32-6), an in-class alternative used in sugar analysis and certain analytical procedures, carries a significantly higher insoluble matter specification of ≤1.0% (i.e., 100× more permissible insoluble residue) and a loss-on-drying specification of ≤1.5% [2]. For analytical applications where insoluble residues directly interfere with gravimetric, titrimetric, or spectrophotometric determinations, the 100-fold tighter insoluble-matter specification of the trihydrate ACS grade represents a critical quality discriminator.

ACS Insoluble Matter

Reported

Trihydrate ACS: ≤0.01% insoluble matter, Cl⁻ ≤5 ppm

Lead subacetate: ≤1.0% insoluble matter (100× higher)

ACS-grade trihydrate ensures minimal residue for analytical methods

Critical for gravimetric and spectrophotometric reproducibility

Evidence Dimension	Insoluble matter specification (ACS grade)
Target Compound Data	Lead acetate trihydrate ACS: ≤0.01% insoluble matter; chloride ≤5 ppm; NO₃⁻/NO₂⁻ ≤0.005%
Comparator Or Baseline	Lead subacetate: ≤1.0% insoluble matter (100× higher); loss on drying ≤1.5%
Quantified Difference	100-fold stricter insoluble matter tolerance for lead acetate trihydrate ACS grade
Conditions	ACS Reagent Chemicals monograph specifications; gravimetric methods per ACS guidelines

Why This Matters

For analytical laboratories and quality control facilities operating under pharmacopeial or ACS methods, procurement of ACS-grade lead acetate trihydrate ensures insoluble-matter levels 100-fold lower than lead subacetate, directly reducing filtration burdens and improving assay reproducibility.

• [1] JT Baker/Avantor. Lead Acetate, Trihydrate, BAKER ANALYZED™ ACS Reagent Grade. Specifications: Assay 99.0–103.0%, Insoluble Matter ≤0.01%, Chloride ≤5 ppm. https://www.capitolscientific.com View Source
• [2] Lab Solstice. Lead subacetate specifications: water insoluble matter ≤1.0%, loss on drying ≤1.5%. View Source

Lead(II) Acetate Trihydrate: Key Application Scenarios

Scalable Perovskite Solar Cell Fabrication

When procuring a lead precursor for blade-coated or slot-die-coated CH₃NH₃PbI₃ perovskite solar cells intended for manufacturing under ambient conditions (non-glovebox), lead(II) acetate trihydrate is the evidence-based choice. The hydrate water enables a moisture-mediated intermediate phase that drives Ostwald ripening, yielding perovskite grain domains up to 100 μm and a power conversion efficiency of 15.8 ± 0.6% — a nearly 40% improvement over devices fabricated from the anhydrous precursor under identical conditions [1]. This scenario is particularly relevant for pilot-line and roll-to-roll manufacturing where controlled-atmosphere processing is cost-prohibitive. The compound's high aqueous solubility (44.3 g/100 mL at 20 °C) further supports high-concentration precursor ink formulation [2].

Lightweight Battery Electrode Development

For research programs targeting weight reduction in lead-acid batteries through graphite felt (GF) current collectors, lead(II) acetate trihydrate is the only proven viable carboxylate precursor. In a direct comparative study, lead formate failed to produce usable electrodes, whereas lead acetate achieved a PbO mass loading of 17.18 g per gram of GF under nitrogen-atmosphere calcination — reducing the GF mass fraction to just 5.5% of the total electrode weight [1]. This application leverages the acetate's solubility, thermal decomposition behavior, and compatibility with the impregnation-calcination process.

ACS-Grade Analytical Reagent Preparation

When procuring lead acetate for analytical chemistry applications governed by ACS or USP/NF monographs — including sulfide detection, chromate quantification, and heavy-metal standardization — the ACS Reagent Grade trihydrate with ≤0.01% insoluble matter, ≤5 ppm chloride, and ≤0.005% nitrate/nitrite must be specified over technical-grade alternatives or lead subacetate (which permits up to 1.0% insoluble matter) [1]. The 100-fold stricter insoluble-matter specification directly reduces filtration burdens, gravimetric errors, and interference in spectrophotometric detection methods. The defined pH range of a 5% aqueous solution (5.5–6.5 at 25 °C) also ensures consistent buffering conditions for reproducible analytical protocols [1].

Dermal Toxicology and Absorption Studies

For in vivo or ex vivo toxicological investigations requiring a well-characterized, water-soluble lead compound with established dermal permeability benchmarks, lead(II) acetate trihydrate provides directly comparative data against lead nitrate from published skin permeation and proteomic studies [1]. The established finding that lead acetate exhibits greater skin deposition yet produces less severe proteomic perturbation than lead nitrate enables researchers to select the appropriate lead species based on the specific endpoint being modeled (dermal bioavailability vs. histopathological impact). The known acute LD₅₀ values — 135.3 mg Pb/kg i.p. (mouse) [2] and 4,665 mg/kg oral (rat) [3] — further support rigorous dose-response experimental design.

Application

Selection Property

Validation Focus

Perovskite Photovoltaic Research

Trihydrate hydrate form for moisture-mediated grain growth

Film morphology and power conversion efficiency under ambient blade-coating

Lightweight Battery Electrode R&D

Precursor viability for impregnation-calcination process

PbO mass loading and electrode GF mass fraction

Analytical Reagent Standardization

ACS reagent grade with strict insoluble matter tolerance

Impurity control and assay reproducibility in pharmacopeial methods

Dermal Toxicology Studies

Water-soluble organic lead salt with comparative dermal benchmarks

Skin deposition and proteomic profiling endpoints

• [1] Kong, W. et al. (2018). Fabricating high-efficient blade-coated perovskite solar cells under ambient condition using lead acetate trihydrate. Solar RRL, 2(3), 1700214. View Source
• [2] Gylienė, O. et al. (2020). Modification of Graphite Felt with Lead (II) Formate and Acetate. Processes, 8(10), 1248. View Source
• [3] JT Baker/Avantor. Lead Acetate, Trihydrate, ACS Reagent Grade Specifications. View Source